Cas no 109972-82-9 (1,3,5-tris(2-phenoxyethoxy)benzene)
109972-82-9 structure
Product Name:1,3,5-tris(2-phenoxyethoxy)benzene
CAS No:109972-82-9
MF:C30H30O6
MW:486.555609226227
CID:1194408
PubChem ID:57214144
Update Time:2025-04-20
1,3,5-tris(2-phenoxyethoxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-tris(2-phenoxyethoxy)benzene
- 1,1',1''-[Benzene-1,3,5-triyltris(oxyethane-2,1-diyloxy)]tribenzene
- 109972-82-9
- SCHEMBL9770391
- DTXSID40720573
-
- Inchi: 1S/C30H30O6/c1-4-10-25(11-5-1)31-16-19-34-28-22-29(35-20-17-32-26-12-6-2-7-13-26)24-30(23-28)36-21-18-33-27-14-8-3-9-15-27/h1-15,22-24H,16-21H2
- InChI Key: SPQYBONYANQBRL-UHFFFAOYSA-N
- SMILES: O(CCOC1C=CC=CC=1)C1C=C(C=C(C=1)OCCOC1C=CC=CC=1)OCCOC1C=CC=CC=1
Computed Properties
- Exact Mass: 486.20423867g/mol
- Monoisotopic Mass: 486.20423867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 15
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 55.4Ų
1,3,5-tris(2-phenoxyethoxy)benzene Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
109972-82-9 (1,3,5-tris(2-phenoxyethoxy)benzene) Related Products
- 104-66-5(1,2-Diphenoxyethane)
- 2049-73-2(1,3-Diethoxybenzene)
- 122-95-2(1,4-Diethoxybenzene)
- 104-68-7(2-(2-Phenoxyethoxy)ethanol)
- 103-73-1(ethoxybenzene)
- 122-99-6(Phenoxyethanol)
- 621-34-1(3-Ethoxyphenol)
- 104-38-1(Hydroquinone bis(2-hydroxyethyl) ether)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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